5-Fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde hydrochloride

• IUPAC Name: 5-fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde;hydrochloride
• InChI: InChI=1S/C13H16FNO2.ClH/c14-12-1-2-13(11(7-12)9-17)15-5-3-10(8-16)4-6-15;/h1-2,7,9-10,16H,3-6,8H2;1H
• InChI Key: VQALNIXXBLKIDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C2=C(C=C(C=C2)F)C=O.Cl
• Molecular Formula: C13H17ClFNO2
• Molecular Weight: 273.73 g/mol

Description

5-Fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde hydrochloride is a chemical compound with the molecular formula C13H17ClFNO2 and a molecular weight of 273.73. It is a research-use-only compound.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzaldehyde group attached to a piperidine ring via a fluoro group. The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives are often used in the synthesis of various pharmaceuticals and alkaloids. They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals.

Scientific Research Applications

5-Fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde hydrochloride is primarily used for research purposes to study its effects on the central nervous system. It is commonly used in animal studies to investigate its potential as a treatment for ADHD and other cognitive disorders. This compound has also been studied for its potential as a cognitive enhancer and as a potential treatment for substance abuse disorders.

Mechanism of Action

5-Fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde hydrochloride works by inhibiting the reuptake of dopamine and norepinephrine in the brain, which increases their levels in the synaptic cleft. This results in an increase in the levels of these neurotransmitters, which can improve cognitive function and increase alertness and focus.
Biochemical and Physiological Effects
This compound has been shown to increase dopamine and norepinephrine levels in the brain, which can improve cognitive function and increase alertness and focus. It has also been shown to increase heart rate and blood pressure, which can have negative effects on cardiovascular health.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde hydrochloride in lab experiments is that it has a high affinity for dopamine and norepinephrine transporters, which can make it a useful tool for studying the effects of these neurotransmitters on behavior and cognition. However, one limitation of using this compound is that it can have negative effects on cardiovascular health, which can complicate the interpretation of results in certain experiments.

Future Directions

There are several potential future directions for research on 5-Fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde hydrochloride. One area of interest is the potential use of this compound as a treatment for cognitive disorders such as ADHD and Alzheimer's disease. Another area of interest is the potential use of this compound as a cognitive enhancer for healthy individuals. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential long-term effects on cardiovascular health.

Synthesis Methods

The synthesis of 5-Fluoro-2-[4-(hydroxymethyl)piperidin-1-yl]benzaldehyde hydrochloride involves the reaction of 4-piperidone hydrochloride with 2-fluorobenzaldehyde in the presence of sodium triacetoxyborohydride. The resulting product is then purified using column chromatography to obtain the final product, this compound.